N-(3-acetylphenyl)-4-(pyrrolidine-1-sulfonyl)benzamide

• IUPAC Name: N-(3-acetylphenyl)-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C19H20N2O4S/c1-14(22)16-5-4-6-17(13-16)20-19(23)15-7-9-18(10-8-15)26(24,25)21-11-2-3-12-21/h4-10,13H,2-3,11-12H2,1H3,(H,20,23)
• InChI Key: YZPZTNNEPVXGKB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCC3
• Molecular Formula: C19H20N2O4S
• Molecular Weight: 372.4 g/mol

Description

N-(3-acetylphenyl)-4-(pyrrolidine-1-sulfonyl)benzamide, also known as APSB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. APSB is a sulfonamide-based compound that has been synthesized through various methods, including the reaction of 3-acetylphenyl isocyanate with 4-(pyrrolidine-1-sulfonyl)aniline.

Scientific Research Applications

Synthesis and Biological Activity

N-(3-acetylphenyl)-4-(pyrrolidine-1-sulfonyl)benzamide is involved in various synthetic and biological studies, reflecting its potential in scientific research. While the specific compound was not directly identified in recent literature, closely related compounds have been extensively studied for their synthesis and biological activities.

For instance, the synthesis and evaluation of N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103) as an orally active histone deacetylase inhibitor demonstrate the interest in benzamide derivatives for cancer treatment. MGCD0103 selectively inhibits histone deacetylases, blocking cancer cell proliferation and inducing apoptosis, highlighting the therapeutic potential of benzamide derivatives in oncology (Zhou et al., 2008).

Chemical Reactivity and Antitumor Activity

The chemical reactivity of benzene sulphonamide derivatives, such as N-(4-acetylphenyl)benzene sulphonamide, towards various reagents for synthesizing novel compounds, showcases the versatility of benzamide derivatives in chemical synthesis. Some synthesized compounds exhibited significant in vitro antitumor activity, further emphasizing the role of these compounds in developing new anticancer agents (Fahim & Shalaby, 2019).

Polymer Science Applications

In polymer science, benzamide derivatives are utilized in the synthesis of fluorinated polyamideimides and other polymers with high solubility and excellent thermal stability. These polymers demonstrate potential in various industrial applications due to their robust mechanical properties and resistance to moisture absorption (Tsay, Tsai, & Chen, 2005).